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Introduction
The mid-20th century witnessed a surge in the development of novel reagents and

methodologies that would fundamentally shape the field of organic synthesis. Among these

pioneering discoveries, the application of isoxazolium salts, particularly for the formation of

amide bonds in peptide synthesis, stands as a landmark achievement. This technical guide

delves into the core of this discovery, providing a detailed account of the seminal work,

experimental protocols, and the underlying chemical principles that established isoxazolium

salts as powerful tools for chemists. The primary focus will be on the groundbreaking

contributions of R.B. Woodward and his collaborators, who first unlocked the synthetic potential

of these intriguing heterocyclic compounds.

The Pioneering Discovery by Woodward and
Olofson
In 1961, R.B. Woodward and R.A. Olofson published a seminal paper in the Journal of the

American Chemical Society that introduced a new method for peptide synthesis utilizing N-

ethyl-5-phenylisoxazolium-3'-sulfonate.[1] This compound, which came to be widely known as

Woodward's Reagent K, offered a novel approach to the activation of carboxylic acids for

subsequent reaction with amines to form peptide bonds.
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The key innovation of Woodward's method was the ability to activate the carboxyl group of an

N-protected amino acid under mild conditions, minimizing the risk of racemization, a persistent

challenge in peptide synthesis.[2] The reaction proceeds through the formation of a highly

reactive enol ester intermediate, which then readily undergoes aminolysis to yield the desired

peptide. This discovery provided a significant advancement over existing methods and paved

the way for the synthesis of complex peptides with high purity.

Reaction Mechanism and Signaling Pathway
The efficacy of Woodward's Reagent K lies in its reaction with a carboxylate anion to form a

key reactive intermediate. The isoxazolium salt, being an electrophile, is attacked by the

nucleophilic carboxylate. This leads to the opening of the isoxazole ring and the formation of a

stable, yet highly reactive, enol ester. This activated intermediate then readily reacts with the

amino group of another amino acid or peptide, resulting in the formation of a new peptide bond

and the release of a stable byproduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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